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Introduction
Isooctyl thioglycolate (IOTG), with the CAS number 25103-09-7, is a versatile organic

compound widely utilized across various industrial sectors.[1][2][3] It serves as a crucial

intermediate in the production of organotin heat stabilizers for polyvinyl chloride (PVC), as an

antioxidant, a plasticizer, and in the formulation of cosmetics, particularly for hair care products.

[1][3][4][5] This technical guide provides an in-depth analysis of the physicochemical properties

of isooctyl thioglycolate, offering valuable data and experimental insights for professionals in

research and development.

Physicochemical Properties
The physical and chemical characteristics of isooctyl thioglycolate are fundamental to its

application and performance. A summary of its key properties is presented below.

General Properties
Isooctyl thioglycolate is a colorless to pale yellow liquid, often described as a water-white

liquid with a faint fruity odor.[4][5][6][7]
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Property Value Reference

Molecular Formula C10H20O2S [1][2][6][8]

Molecular Weight 204.33 g/mol [1][2][7][8]

Appearance
Colorless to pale yellow, clear

liquid
[4][6][7]

Odor Faint fruity odor [5][6]

Thermal and Physical Properties
The thermal and physical data are critical for handling, storage, and processing of isooctyl
thioglycolate.

Property Value Conditions Reference

Melting Point < -50 °C [5][8]

Boiling Point 125 °C @ 17 mmHg [1]

108 °C @ 25 mmHg [6]

96 °C [1][5]

Flash Point 133 °C Closed cup [1][5]

> 94.4 °C Closed cup [8]

Density 0.970 g/cm³ at 4 °C [1]

0.97 g/cm³ at 20 °C [8]

Vapor Pressure 0.3 hPa at 20 °C [8]

Refractive Index 1.459 [1]

Solubility and Partition Coefficient
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Property Value Conditions Reference

Water Solubility Insoluble [4]

Solubility in Organic

Solvents
Soluble [4]

Experimental Protocols
The determination of the physicochemical properties of chemical substances like isooctyl
thioglycolate follows standardized experimental protocols to ensure accuracy and

reproducibility. The Organisation for Economic Co-operation and Development (OECD)

Guidelines for the Testing of Chemicals and ASTM International standards are globally

recognized for this purpose.[1][4][6][7][8]

Determination of Boiling Point (OECD TG 103)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure. A common laboratory method is the Thiele tube method.

Methodology:

A small amount of isooctyl thioglycolate is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the

liquid.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point liquid (e.g., paraffin oil).

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

Heating is stopped when a continuous stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.
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Determination of Density (ASTM D3505)
This standard test method describes a procedure for measuring the density of pure liquid

chemicals.

Methodology:

A clean, dry, and calibrated pycnometer is weighed.

The pycnometer is filled with isooctyl thioglycolate, ensuring no air bubbles are trapped.

The filled pycnometer is brought to a constant temperature in a water bath.

The pycnometer is removed from the bath, wiped dry, and weighed.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Water Solubility (OECD TG 105 - Flask
Method)
This method is used to determine the water solubility of substances with low solubility.

Methodology:

An excess amount of isooctyl thioglycolate is added to a flask containing purified water.

The flask is agitated at a constant temperature for a sufficient period to reach equilibrium.

The mixture is then centrifuged or filtered to separate the undissolved substance.

The concentration of isooctyl thioglycolate in the aqueous phase is determined using a

suitable analytical method, such as gas chromatography.

Synthesis of Isooctyl Thioglycolate
Isooctyl thioglycolate is typically synthesized via a two-step process involving an initial

esterification followed by a substitution reaction.
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Caption: Synthesis pathway of Isooctyl Thioglycolate.

The synthesis begins with the esterification of chloroacetic acid with isooctanol in the presence

of an acid catalyst to produce isooctyl chloroacetate. This intermediate then reacts with a sulfur

source, such as sodium thiosulfate, to form a Bunte salt. Subsequent acidolysis and reduction

of the Bunte salt yields crude isooctyl thioglycolate, which is then purified by distillation.

Mechanism of Action as a PVC Stabilizer
Isooctyl thioglycolate is a key component in organotin stabilizers used to prevent the thermal

degradation of PVC. The degradation of PVC proceeds via dehydrochlorination, releasing

hydrochloric acid (HCl) and forming polyene structures that cause discoloration and

embrittlement of the polymer. Organotin thioglycolates act as stabilizers through several

mechanisms.
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Caption: Mechanism of PVC stabilization by organotin thioglycolates.

The primary functions of the organotin stabilizer derived from isooctyl thioglycolate are:

HCl Scavenging: The stabilizer readily reacts with and neutralizes the HCl produced during

degradation, preventing the autocatalytic decomposition of PVC.

Substitution of Labile Chlorine Atoms: The thioglycolate moiety can replace the unstable

allylic chlorine atoms on the PVC chain with more stable thioether linkages, thus inhibiting

the initiation of dehydrochlorination.

Conclusion
Isooctyl thioglycolate possesses a well-defined set of physicochemical properties that make it

suitable for a range of industrial applications. Its role as a precursor to highly effective PVC

stabilizers is particularly noteworthy. A thorough understanding of its properties, as outlined in

this guide, is essential for its safe handling, effective application, and for the development of

new and improved formulations in various scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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